Cas no 16914-92-4 (Carbamimidothioic acid,hexadecyl ester, monohydrobromide (9CI))

Carbamimidothioic acid,hexadecyl ester, monohydrobromide (9CI) structure
16914-92-4 structure
Product Name:Carbamimidothioic acid,hexadecyl ester, monohydrobromide (9CI)
CAS No:16914-92-4
MF:C17H37BrN2S
MW:381.458082914352
CID:175901
PubChem ID:85642
Update Time:2025-04-19

Carbamimidothioic acid,hexadecyl ester, monohydrobromide (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamimidothioic acid,hexadecyl ester, monohydrobromide (9CI)
    • hexadecyl carbamimidothioate,hydrobromide
    • AC1L39WC
    • amp
    • Carbamimidothioic acid, hexadecyl ester, monohydrobromide
    • NSC3506
    • Pseudourea, 2-hexadecyl-2-thio-, hydrobromide
    • S-Hexadecyl-isothioharnstoff, Hydrobromid
    • S-hexadecyl-isothiourea, hydrobromide
    • S-Hexadecyl-isothiouronium-bromid
    • S-Hexadecylisothiuronium bromide
    • S-n-hexadecylisothiourea hydrobromide
    • WLN: MUYZS16 &amp
    • DTXSID60937601
    • WLN: MUYZS16 &EH
    • Hexadecyl carbamimidothioate--hydrogen bromide (1/1)
    • NSC-3506
    • 16914-92-4
    • NSC 3506
    • Pseudourea, 2-hexadecyl-2-thio-, monohydrobromide
    • Inchi: 1S/C17H36N2S.BrH/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-17(18)19;/h2-16H2,1H3,(H3,18,19);1H
    • InChI Key: CNTPNOHRVGTZNS-UHFFFAOYSA-N
    • SMILES: Br.S(C(=N)N)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 380.18631
  • Monoisotopic Mass: 380.18608g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 16
  • Complexity: 207
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.2Ų

Experimental Properties

  • PSA: 49.87
  • LogP: 7.85250
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